
Application Notes: Preparation of Ru/C Catalysts
from Ruthenium Acetate Precursor

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Ruthenium acetate

Cat. No.: B15803720

Get Quote

Introduction

Ruthenium supported on carbon (Ru/C) is a highly effective and versatile heterogeneous

catalyst employed across the chemical, pharmaceutical, and petrochemical industries.[1] Its

primary applications include hydrogenation, dehydrogenation, and various organic synthesis

reactions.[1] The catalyst consists of ruthenium nanoparticles dispersed on a high-surface-area

carbon support, which imparts excellent catalytic efficiency, high selectivity, and prolonged

stability.[1] The choice of the metal precursor is a critical factor that influences the final

properties of the catalyst, such as metal dispersion and particle size. While ruthenium chloride

and nitrosyl nitrate are common precursors, ruthenium acetate offers a chlorine-free

alternative that can lead to catalysts with high dispersion and activity.[2][3] These application

notes provide a comprehensive protocol for the synthesis of Ru/C catalysts using a ruthenium
acetate precursor via the wet impregnation method, along with characterization data and

performance metrics.

Key Applications:

Hydrogenation of Carbonyl Compounds: Efficiently facilitates the conversion of aliphatic

carbonyl compounds to their corresponding alcohols.[1]
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Aromatic Hydrogenation: Supports the selective reduction of aromatic hydrocarbons.[1]

Biomass Conversion: Plays a vital role in the hydrogenation of glucose to produce sorbitol, a

key chemical intermediate.[1][2]

Fine Chemical Synthesis: Used in complex, selective reduction processes where minimizing

byproducts is critical.[1]

Experimental Protocols
This section details the preparation of a Ru/C catalyst using the wet impregnation-reduction

method with ruthenium acetate as the precursor.[2] This method is favored for its simplicity

and effective control over metal loading and dispersion.

Materials:

Ruthenium (II) Acetate Dimer ([Ru(OAc)₂]₂) or other suitable ruthenium acetate complex

High-Surface-Area Activated Carbon (AC), pre-dried (e.g., ≥1000 m²/g BET surface area)[1]

Solvent: Deionized water, ethanol, or a suitable organic solvent

Reducing Agent: Gaseous Hydrogen (H₂), or alternatively Sodium Borohydride (NaBH₄)

Inert Gas: Nitrogen (N₂) or Argon (Ar)

Equipment:

Round-bottom flask or beaker

Magnetic stirrer and heat plate

Rotary evaporator (optional, for solvent removal)

Tube furnace with temperature controller

Filtration apparatus (e.g., Büchner funnel)

Drying oven
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Protocol 1: Wet Impregnation and Thermal Reduction
This protocol is a generalized procedure based on common laboratory practices for catalyst

synthesis.

1. Preparation of Impregnation Solution: a. Calculate the required mass of the ruthenium
acetate precursor to achieve the desired metal loading on the carbon support (e.g., 1-10 wt%).

b. Dissolve the calculated amount of ruthenium acetate in a suitable solvent (e.g., deionized

water). The volume should be sufficient to form a slurry with the carbon support (incipient

wetness or wet impregnation). c. Adjust the pH of the solution to between 7 and 8, as this

range is conducive to forming a highly dispersed and active catalyst.[2]

2. Impregnation: a. Add the pre-dried activated carbon support to the impregnation solution. b.

Stir the resulting slurry continuously at a moderately elevated temperature (e.g., 80-90 °C) for

an extended period (e.g., 8-10 hours) to ensure uniform deposition of the ruthenium precursor

onto the carbon surface.[2]

3. Drying: a. Remove the solvent from the slurry. This can be achieved by heating under

vacuum using a rotary evaporator or by drying in an oven at 100-120 °C for 12-24 hours. b. The

result is the unreduced catalyst precursor supported on carbon (Ru(OAc)ₓ/C).

4. Reduction to Metallic Ruthenium: a. Place the dried Ru(OAc)ₓ/C powder in a tube furnace. b.

Purge the system with an inert gas (N₂ or Ar) to remove any air. c. Heat the sample under a

continuous flow of hydrogen gas (H₂). A typical reduction program involves ramping the

temperature to 300-400 °C and holding for 6-8 hours.[2] d. After the reduction is complete, cool

the sample to room temperature under an inert gas flow to prevent re-oxidation of the freshly

formed ruthenium nanoparticles.

5. Post-Synthesis Treatment: a. Once at room temperature, the catalyst is passivated (optional,

for safety during handling) or carefully transferred to an inert environment. b. The resulting

Ru/C catalyst should be washed thoroughly with deionized water to remove any residual

impurities and then dried under vacuum.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation of the Ru/C catalyst via the

wet impregnation method.
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Workflow for Ru/C Catalyst Preparation
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Caption: A schematic workflow for the synthesis of Ru/C catalysts.

Data Presentation
The properties of the final Ru/C catalyst are crucial for its performance. The following tables

summarize typical physical characteristics and performance data for Ru/C catalysts.

Table 1: Typical Physical and Chemical Properties of Ru/C Catalysts

Parameter Typical Value/Range Reference

Ruthenium Content 1.0 – 10.0 wt% [1]

BET Surface Area ≥ 1000 m²/g [1]

Metal Surface Area 50 – 70 m²/g [1]

Average Particle Size

(Support)
28 – 34 µm [1]

Ru Nanoparticle Size 2 – 5 nm [4]

Total Impurities < 0.3% [1]

Moisture Content 40% - 70% [1]

Table 2: Representative Catalytic Performance Data
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Reaction Substrate Product
Conversi
on (%)

Yield (%) Catalyst
Referenc
e

Hydrogena

tion
D-Glucose D-Sorbitol >99.5 >99.5 Pt/ACC [4]

Hydrogena

tion

Levulinic

Acid

γ-

Valerolacto

ne

95 78 Ru/AC1 [5]

Hydrogena

tion

Levulinic

Acid

γ-

Valerolacto

ne

~80 64-71 Ru/Norit [5]

Main

Reaction

Yield

Various --- 90 - 99% ---
Commercia

l Ru/C
[1]

Note: The performance data is highly dependent on the specific reaction conditions

(temperature, pressure, solvent) and the nature of the carbon support. The data from various

sources illustrates the high activity of ruthenium-based catalysts.[5]

Common Characterization Methods
To ensure the quality and understand the properties of the synthesized Ru/C catalyst, several

analytical techniques are employed:

Transmission Electron Microscopy (TEM): To visualize the size, morphology, and dispersion

of the ruthenium nanoparticles on the carbon support.[2]

X-ray Diffraction (XRD): To determine the crystalline structure of the ruthenium nanoparticles

and identify the metallic phase.[2]

X-ray Photoelectron Spectroscopy (XPS): To analyze the oxidation state of ruthenium and its

interaction with the support.

N₂ Physisorption (BET analysis): To measure the surface area and pore size distribution of

the carbon support and the final catalyst.
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Temperature-Programmed Reduction (TPR): To study the reduction behavior of the

ruthenium precursor and the metal-support interaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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